Cas no 956101-08-9 (2-(1-phenylcyclopropyl)formamidoacetic Acid)
2-(1-phenylcyclopropyl)formamidoacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-phenylcyclopropyl)formamido]acetic acid
- 2-(1-phenylcyclopropyl)formamidoacetic Acid
-
- MDL: MFCD11646746
- Inchi: 1S/C12H13NO3/c14-10(15)8-13-11(16)12(6-7-12)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,16)(H,14,15)
- InChI Key: KTNXRHJFNXTODM-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CC1)NCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 291
- XLogP3: 1.1
- Topological Polar Surface Area: 66.4
2-(1-phenylcyclopropyl)formamidoacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P322900-10mg |
2-[(1-phenylcyclopropyl)formamido]acetic Acid |
956101-08-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P322900-50mg |
2-[(1-phenylcyclopropyl)formamido]acetic Acid |
956101-08-9 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P322900-100mg |
2-[(1-phenylcyclopropyl)formamido]acetic Acid |
956101-08-9 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-219446-0.05g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 0.05g |
$162.0 | 2023-09-16 | ||
| Enamine | EN300-219446-0.1g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 0.1g |
$241.0 | 2023-09-16 | ||
| Enamine | EN300-219446-0.25g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 0.25g |
$347.0 | 2023-09-16 | ||
| Enamine | EN300-219446-0.5g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 0.5g |
$546.0 | 2023-09-16 | ||
| Enamine | EN300-219446-1.0g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 1g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-219446-2.5g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-219446-5.0g |
2-[(1-phenylcyclopropyl)formamido]acetic acid |
956101-08-9 | 5g |
$2028.0 | 2023-06-08 |
2-(1-phenylcyclopropyl)formamidoacetic Acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(1-phenylcyclopropyl)formamidoacetic Acid
Introduction to 2-(1-phenylcyclopropyl)formamidoacetic Acid (CAS No. 956101-08-9)
2-(1-phenylcyclopropyl)formamidoacetic Acid, identified by its Chemical Abstracts Service (CAS) number 956101-08-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropyl ring substituted with a phenyl group and connected to a formamidoacetic acid moiety. The distinctive architecture of this molecule imparts distinct chemical and biological properties, making it a subject of interest for further exploration in drug discovery and therapeutic development.
The structure of 2-(1-phenylcyclopropyl)formamidoacetic Acid is notable for its potential to interact with biological targets in novel ways. The presence of the cyclopropyl group, a three-membered carbon ring, introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with proteins or enzymes. Additionally, the phenyl ring provides hydrophobic interactions, while the formamidoacetic acid segment offers both acidic and amide functionalities, enabling diverse chemical reactions and biological activities. Such features make this compound a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-(1-phenylcyclopropyl)formamidoacetic Acid. Researchers have been particularly intrigued by its ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as chronic pain syndromes or neuroinflammatory disorders.
One of the most compelling aspects of 2-(1-phenylcyclopropyl)formamidoacetic Acid is its structural diversity, which allows for modifications that can fine-tune its biological activity. By synthesizing analogs with slight variations in the substituents or functional groups, chemists can explore new pharmacophores and optimize potency while minimizing side effects. This flexibility is crucial in drug discovery, where the balance between efficacy and safety is paramount. The compound's unique structural features also make it an attractive scaffold for structure-activity relationship (SAR) studies, providing insights into how different molecular modifications affect biological outcomes.
The synthesis of 2-(1-phenylcyclopropyl)formamidoacetic Acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring, while stable under certain conditions, requires careful handling to prevent unwanted side reactions. Additionally, the formamidoacetic acid segment necessitates precise control over reaction conditions to ensure high yield and purity. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for laboratory-scale investigations.
From a medicinal chemistry perspective, 2-(1-phenylcyclopropyl)formamidoacetic Acid represents an exciting avenue for developing new treatments. Its ability to interact with multiple biological targets suggests potential applications across various therapeutic areas. For instance, researchers are exploring its role in modulating pain signaling pathways by interacting with transient receptor potential (TRP) channels or other pain-related receptors. Furthermore, its structural features may make it useful in addressing neurodegenerative diseases by targeting specific enzymes or protein aggregates associated with conditions such as Alzheimer's or Parkinson's disease.
The growing body of research on 2-(1-phenylcyclopropyl)formamidoacetic Acid underscores its significance as a pharmacological tool. By leveraging computational modeling and high-throughput screening techniques, scientists can accelerate the discovery of novel derivatives with enhanced biological activity. These efforts are complemented by experimental validation studies that confirm the efficacy and safety profiles of promising candidates. As our understanding of molecular interactions continues to evolve, compounds like 2-(1-phenylcyclopropyl)formamidoacetic Acid are poised to play a critical role in shaping future therapeutic strategies.
In conclusion,2-(1-phenylcyclopropyl)formamidoacetic Acid (CAS No. 956101-08-9) is a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups and biological activities makes it a valuable asset for researchers seeking to develop novel therapeutics. As further studies continue to uncover its pharmacological properties,this compound is likely to remain at the forefront of pharmaceutical innovation, offering new hope for treating a wide range of human diseases.
956101-08-9 (2-(1-phenylcyclopropyl)formamidoacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)